Cas no 1804654-55-4 (2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804654-55-4
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4812484
• Update Time: 2025-10-28

2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H7ClF5NO2/c10-2-6-4(3-17)1-5(7(11)12)8(16-6)18-9(13,14)15/h1,7,17H,2-3H2
• InChI Key： MRDCGXFWARXAIH-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=CC(C(F)F)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804654-55-4)

2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804654-55-4, represents a unique molecular architecture that combines multiple functional groups, making it a promising candidate for further exploration in drug discovery and development. The presence of a chloromethyl group, a difluoromethyl substituent, and a trifluoromethoxy moiety on a pyridine backbone introduces a rich array of chemical reactivity and potential biological activity.

The compound's structure is particularly intriguing due to the combined effects of these electron-withdrawing and electron-donating groups. The chloromethyl group, for instance, is known to participate in nucleophilic addition reactions, which can be exploited to form carbon-carbon or carbon-nitrogen bonds essential for drug synthesis. Meanwhile, the difluoromethyl and trifluoromethoxy groups introduce fluorine atoms, which are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. These features make 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol a versatile intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their prevalence in bioactive molecules. Pyridine derivatives are frequently found in approved drugs across various therapeutic categories, including antivirals, antihypertensives, and anti-inflammatory agents. The specific arrangement of substituents in 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol positions it as a potential building block for designing new therapeutic entities. For example, the combination of the chloromethyl group with the pyridine core allows for facile functionalization at multiple sites, enabling the construction of diverse molecular scaffolds.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the chloromethyl group and the electronic properties imparted by fluorinated substituents, researchers can design pyridine derivatives that selectively inhibit specific kinases. Preliminary studies have suggested that compounds with similar structural motifs exhibit promising kinase inhibition profiles, making 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol a valuable starting point for further investigation.

The impact of fluorine atoms on drug design cannot be overstated. Fluorinated aromatic and heteroaromatic compounds often exhibit enhanced pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation and improve binding affinity by modulating electronic distributions at binding sites. In the context of 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol, the presence of both difluoromethyl and trifluoromethoxy groups suggests that this compound may possess favorable properties for drug development. These substituents can contribute to optimal solubility profiles across both aqueous and lipid environments, which is critical for oral bioavailability and membrane permeability.

Recent advancements in computational chemistry have also facilitated the exploration of novel compounds like 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. By integrating experimental data with computational predictions, scientists can accelerate the optimization process for drug candidates. This approach has already been successfully applied to other pyridine-based drugs, underscoring its potential utility for developing new therapeutics based on 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol.

The synthesis of complex organic molecules often presents significant challenges due to multiple reaction pathways and competing side products. However, modern synthetic methodologies have enabled more efficient and selective routes to target compounds. For example, transition metal-catalyzed cross-coupling reactions have revolutionized carbon-carbon bond formation, allowing for precise construction of molecular frameworks. The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol could benefit from such advanced techniques to ensure high yields and purity.

In conclusion,2-(Chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804654-55-4) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features position it as a versatile intermediate for developing new drugs with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and computational tools, this compound holds promise as a key building block in the quest for novel therapeutics.